Cas no 175277-11-9 (3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid)
175277-11-9 structure
Product Name:3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:175277-11-9
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD00173812
CID:134496
Update Time:2025-09-22
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid
- 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
- 5-TERT-BUTYL-2-METHYL-2H-PYRAZOLE-3-CARBOXYLICACID
- 5-tert-butyl-2-methylpyrazole-3-carboxylic acid
- BUTTPARK 52\11-22
- TIMTEC-BB SBB010222
- 3-(tert-Butyl)-5-carboxy-1-methyl-1H-pyrazole
- 3-(T-BUTYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 3-(tert-Butyl)-1-methyl-1H-pyrazole-carboxylic acid
- 3-(1,1-DiMethylethyl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid
- 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-methyl-
- 5-tert-Butyl-2-methyl-2H-pyrazole-3-carboxylic acid
- 3-(tert-butyl)-1-methylpyrazole-5-carboxylic acid
- BAS
-
- MDL： MFCD00173812
- Inchi： 1S/C9H14N2O2/c1-9(2,3)7-5-6(8(12)13)11(4)10-7/h5H,1-4H3,(H,12,13)
- InChI Key： SFSXXMXHJOSBAZ-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C(C)(C)C)=NN1C)=O
Computed Properties
- Exact Mass: 182.10600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Topological Polar Surface Area: 55.1
Experimental Properties
- Density: 1.13
- Melting Point: 151 °C
- Boiling Point: 317.7℃ at 760 mmHg
- Flash Point: 146℃
- PSA: 55.12000
- LogP: 1.41580
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： R36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26-36/37/39
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851773-5g |
3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid |
175277-11-9 | ≥97% | 5g |
1,349.10 | 2021-05-17 | |
| Chemenu | CM188995-10g |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylicacid |
175277-11-9 | 97% | 10g |
$311 | 2021-08-05 | |
| Chemenu | CM188995-25g |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylicacid |
175277-11-9 | 97% | 25g |
$578 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T66940-5g |
3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid |
175277-11-9 | 97% | 5g |
¥348.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T66940-1g |
3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid |
175277-11-9 | 97% | 1g |
¥82.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T66940-250mg |
3-tert-Butyl-1-methylpyrazole-5-carboxylic Acid |
175277-11-9 | 97% | 250mg |
¥58.0 | 2023-09-06 | |
| TRC | B423295-50mg |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic Acid |
175277-11-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423295-100mg |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic Acid |
175277-11-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B423295-500mg |
3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic Acid |
175277-11-9 | 500mg |
$ 95.00 | 2022-06-07 | ||
| Fluorochem | 031668-1g |
3-tert-Butyl-1-methyl-1H-pyrazole-5-carboxylic acid |
175277-11-9 | 95% | 1g |
￡23.00 | 2022-03-01 |
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:175277-11-9)3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
Order Number:A854159
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:49
Price ($):180.0
Email:sales@amadischem.com
3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:175277-11-9)3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylic acid
Purity:99%
Quantity:25g
Price ($):180.0